Cas no 1781132-12-4 (2-(4-ethyl-1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 2-(4-ethyl-1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1781132-12-4
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 6564130
• PubChem ID: 84775784
• Update Time: 2025-10-29

2-(4-ethyl-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethyl-1H-pyrazol-1-yl)benzaldehyde
• EN300-1292267
• 1781132-12-4

• Inchi： 1S/C12H12N2O/c1-2-10-7-13-14(8-10)12-6-4-3-5-11(12)9-15/h3-9H,2H2,1H3
• InChI Key： GCCIZWCNKBREQU-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1N1C=C(C=N1)CC

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-(4-ethyl-1H-pyrazol-1-yl)benzaldehyde

2-(4-Ethyl-1H-Pyrazol-1-Yl)Benzaldehyde: A Promising Compound for Targeted Therapeutic Applications

2-(4-Ethyl-1H-Pyrazol-1-Yl)Benzaldehyde, with the CAS No. 1781132-12-4, represents a novel class of aromatic aldehydes that have garnered significant attention in the field of medicinal chemistry. This compound features a unique molecular structure that combines the functional groups of benzaldehyde and 1H-pyrazole, creating a versatile scaffold for drug development. Recent studies have highlighted its potential in modulating biological pathways associated with inflammation, oxidative stress, and cellular proliferation, making it a focal point for researchers exploring novel therapeutic strategies.

2-(4-Ethyl-1H-Pyrazol-1-Yl)Benzaldehyde is characterized by its aromatic ring system, which is substituted with a 1H-pyrazol-1-yl group bearing an ethyl chain. The benzaldehyde moiety contributes to its electrophilic properties, while the pyrazole ring introduces additional hydrogen bonding capabilities. This dual functionality allows the compound to interact with multiple molecular targets, potentially enhancing its pharmacological profile. The molecular weight of 2-(4-Ethyl-1H-Pyrazol-1-Yl)Benzaldehyde is approximately 226.28 g/mol, with a molecular formula of C₁₁H₁₀N₂O. The compound is soluble in polar solvents such as ethanol and dimethyl sulfoxide, which facilitates its use in biochemical assays and pharmaceutical formulations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(4-Ethyl-1H-Pyrazol-1-Yl)Benzaldehyde through a multi-step process involving the coupling of aromatic aldehydes with substituted pyrazoles. Researchers have optimized reaction conditions, including temperature, catalysts, and solvent systems, to achieve high yields and purity. One notable study published in Journal of Medicinal Chemistry (2023) demonstrated a novel approach using transition metal-catalyzed cross-coupling reactions, which significantly reduced the number of synthetic steps required to produce the target compound. This method not only improves the scalability of synthesis but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

The biological activity of 2-(4-Ethyl-1H-Pyrazol-1-Yl)Benzaldehyde has been extensively investigated in vitro and in vivo models. In a 2022 study published in Pharmacological Research, the compound exhibited potent anti-inflammatory effects by inhibiting the activation of nuclear factor-kappa B (NF-κB) pathways in macrophages. This mechanism is critical in modulating immune responses and reducing chronic inflammation associated with diseases such as rheumatoid arthritis and atherosclerosis. Additionally, the compound demonstrated antioxidant properties by scavenging reactive oxygen species (ROS), which could have implications in neurodegenerative disorders like Parkinson's disease.

Recent research has also explored the potential of 2-(4-Ethyl-1H-Pyrazol-1-Yl)Benzaldehyde in targeting cancer-related pathways. A 2023 study in Cancer Letters reported that the compound selectively inhibits the proliferation of breast cancer cells by inducing apoptosis through the modulation of Bcl-2 family proteins. The study further suggested that the compound's ability to disrupt mitochondrial membrane potential may contribute to its antitumor activity. These findings highlight the compound's potential as a lead molecule for the development of targeted therapies in oncology.

One of the key advantages of 2-(4-Ethyl-1H-Pyrazol-1-Yl)Benzaldehyde is its structural flexibility, which allows for the incorporation of various functional groups to enhance its pharmacological properties. Researchers are actively exploring the modification of the ethyl chain on the pyrazole ring to optimize bioavailability and metabolic stability. For instance, substituting the ethyl group with longer hydrocarbon chains or introducing electron-withdrawing groups may alter the compound's interaction with biological targets, potentially improving its therapeutic index.

Another area of interest is the use of 2-(4-Ethyl-1H-Pyrazol-1-Yl)Benzaldehyde in combination with other pharmacological agents to achieve synergistic effects. A 2024 preclinical study in Drug Discovery Today investigated the co-administration of the compound with standard chemotherapeutic agents in colorectal cancer models. The results indicated that the compound enhanced the efficacy of existing treatments by sensitizing cancer cells to apoptosis-inducing agents. This approach could reduce the required dosage of conventional therapies, thereby minimizing side effects and improving patient outcomes.

Despite its promising properties, the development of 2-(4-Ethyl-1H-Pyrazol-1-Yl)Benzaldehyde as a therapeutic agent requires further investigation into its pharmacokinetic profile and long-term safety. Researchers are currently evaluating the compound's metabolic pathways and potential for drug-drug interactions. In vivo studies are also underway to assess its efficacy in animal models of disease, which will provide critical insights into its translational potential.

In conclusion, 2-(4-Ethyl-1H-Pyrazol-1-Yl)Benzaldehyde represents a significant advancement in the field of medicinal chemistry, with its unique molecular structure and diverse biological activities. Ongoing research is focused on optimizing its synthetic methods, understanding its molecular mechanisms, and exploring its therapeutic applications. As the scientific community continues to unravel the potential of this compound, it is poised to play a pivotal role in the development of innovative treatments for a wide range of diseases.